Cas no 1877274-27-5 (3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine)

• Product Name: 3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine
• CAS No: 1877274-27-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5809948
• PubChem ID: 165785842
• Update Time: 2025-07-20

3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxaindan-5-yl)but-3-en-1-amine
• 1877274-27-5
• EN300-1987504
• 3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine

• Inchi： 1S/C11H13NO2/c1-8(4-5-12)9-2-3-10-11(6-9)14-7-13-10/h2-3,6H,1,4-5,7,12H2
• InChI Key： OBQBPGUDOGJISC-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)C(=C)CCN

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine

Introduction to 3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine (CAS No. 1877274-27-5)

3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine, with the CAS number 1877274-27-5, is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its intricate molecular framework, which includes a dioxaindan ring and an amino group attached to a butenyl chain. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The synthesis of 3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine typically involves multi-step processes, often starting from readily available precursors such as 1,3-dioxaindanones and alkylamines. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product. This method not only reduces the overall cost but also minimizes environmental impact, aligning with the principles of green chemistry.

In terms of its physical and chemical properties, 3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine is a colorless liquid at room temperature with a molecular weight of approximately 209 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound's stability is influenced by factors such as pH and temperature; it is generally stable under neutral conditions but may degrade under strongly acidic or basic environments.

The biological activity of 3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine has been the focus of several studies aimed at exploring its potential therapeutic applications. One notable area of research is its interaction with neurotransmitter systems. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound exhibits selective binding to serotonin receptors (5-HT_2A) with high affinity. This property makes it a promising candidate for the development of novel antidepressants and anxiolytics. Additionally, preliminary studies have shown that it may have neuroprotective effects, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond its pharmaceutical applications, 3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine has also been explored for its potential use in materials science. Its unique molecular structure confers interesting optical and electronic properties, making it suitable for applications in organic electronics and photovoltaic devices. A recent publication in the Journal of Materials Chemistry C highlighted the use of this compound as a dopant in polymer-based solar cells, resulting in enhanced device performance and stability.

The safety profile of 3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses but may cause mild irritation to the skin and eyes upon prolonged exposure. Therefore, appropriate handling precautions are recommended when working with this compound in laboratory settings.

In conclusion, 3-(1,3-Dioxaindan-5-yl)but-3-en-1-amine (CAS No. 1877274-27-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and biological activity make it an exciting subject for further research and development. As ongoing studies continue to uncover new applications and optimize existing ones, this compound is poised to play a crucial role in advancing our understanding and capabilities in medicinal chemistry and materials science.